Cas no 34164-14-2 (Propanamide,2-chloro-N-[2-(4-chlorophenyl)ethyl]-)

Propanamide,2-chloro-N-[2-(4-chlorophenyl)ethyl]- structure
34164-14-2 structure
Product Name:Propanamide,2-chloro-N-[2-(4-chlorophenyl)ethyl]-
CAS No:34164-14-2
MF:C11H13Cl2NO
MW:246.133021116257
CID:310511
PubChem ID:214760
Update Time:2025-04-19

Propanamide,2-chloro-N-[2-(4-chlorophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-chloro-N-[2-(4-chlorophenyl)ethyl]-
    • 2-(4-DICHLOROPHENYL)ETHYL-N-2-CHLOROPROPIONAMIDE
    • 2-chloro-N-[2-(4-chlorophenyl)ethyl]propanamide
    • 1-[[2-(4-Chlorophenyl)ethyl]amino]-1-oxo-2-chloropropane
    • 2-Chloro-N-(p-chlorophenethyl)propionamide
    • 2-Chloro-N-[2-(4-chlorophenyl)ethyl]propanimidic acid
    • 34164-14-2
    • BRN 2847361
    • SCHEMBL1952759
    • DTXSID40955707
    • Propionamide, 2-chloro-N-(p-chlorophenethyl)-
    • Inchi: 1S/C11H13Cl2NO/c1-8(12)11(15)14-7-6-9-2-4-10(13)5-3-9/h2-5,8H,6-7H2,1H3,(H,14,15)
    • InChI Key: OQPLISRELZKZRT-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NCCC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 245.03759
  • Monoisotopic Mass: 245.0374194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.23 g/l) (25 º C),
  • PSA: 29.1
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